Cas no 314247-83-1 (N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide)

• Product Name: N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide
• CAS No: 314247-83-1
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 5017360
• Update Time: 2025-05-26

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)-4-ethoxybenzamide
• N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-ethoxybenzamide
• N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-4-ethoxybenzamide
• N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide
• ChemDiv1_000514
• Oprea1_108006
• CBDivE_004531
• HMS588H08
• STK266236
• ST50289141

• Inchi： 1S/C21H22N4O4S/c1-4-29-18-9-5-16(6-10-18)20(26)24-17-7-11-19(12-8-17)30(27,28)25-21-22-14(2)13-15(3)23-21/h5-13H,4H2,1-3H3,(H,24,26)(H,22,23,25)
• InChI Key： AARQWRFIMPKGQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC(=CC=1)OCC)=O)(NC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 642
• XLogP3: 2.1
• Topological Polar Surface Area: 119

Additional information on N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide

Introduction to N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide (CAS No. 314247-83-1)

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 314247-83-1, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The structural complexity of this compound, characterized by its sulfamoyl and ethoxybenzamide functional groups, positions it as a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide consists of several key pharmacophoric elements that contribute to its biological activity. The presence of a 4,6-dimethylpyrimidin-2-yl moiety suggests potential interactions with nucleic acid bases or enzymes, while the sulfamoyl group is known to enhance binding affinity in various biological targets. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymatic pathways involved in diseases such as cancer, inflammation, and infectious disorders. N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide has been identified as a compound that may interact with such pathways due to its unique structural features. Preliminary studies have suggested that this molecule could exhibit inhibitory effects on certain kinases and other enzymes relevant to disease progression.

The sulfamoyl group in N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide is particularly noteworthy for its role in modulating biological activity. Sulfamoyl compounds are well-documented for their ability to act as transition-state analogs, which can lead to potent inhibition of target enzymes. This property has been exploited in the development of various drugs, including antibiotics and anti-inflammatory agents. The incorporation of this moiety into the molecular framework of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide suggests that it may possess similar inhibitory capabilities.

The ethoxybenzamide portion of the molecule adds another layer of complexity and potential functionality. Benzamide derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and antiviral properties. The ethoxy group introduces additional hydrophobicity, which can influence the compound's solubility and bioavailability. These factors are crucial in determining the compound's efficacy and pharmacokinetic profile when used in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide with various biological targets. These studies have provided valuable insights into how the compound might interact with proteins and enzymes involved in disease pathways. For instance, simulations have suggested that this molecule could bind to specific pockets on kinases, thereby inhibiting their activity and potentially slowing down disease progression.

In vitro studies have begun to explore the pharmacological properties of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide. Initial experiments have shown promising results regarding its ability to modulate enzyme activity relevant to cancer cell proliferation. The sulfamoyl group appears to play a critical role in these interactions, suggesting that further optimization of this moiety could enhance the compound's therapeutic potential.

The synthesis of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-ethoxybenzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production methods if future clinical applications are pursued.

The potential applications of N-{[4-(](2-YL)SULFAMOYL)PHENYL]−ETHOXYBENZAMIDE extend beyond oncology. Researchers are exploring its efficacy in treating inflammatory diseases by targeting inflammatory cytokines and signaling pathways. The ability of sulfamoyl compounds to modulate protein-protein interactions makes them particularly suitable for this purpose. Additionally, studies are underway to evaluate its potential as an antiviral agent by investigating its interactions with viral proteases and other essential viral proteins.

The development of novel drug candidates often involves a rigorous process of optimization based on structural modifications guided by computational predictions and experimental data. N-{[PHENYL]−(}SULFAMOYL)−PYRIMIDIN−2−YL]−BENZOAMIDE, with its unique structural features, offers numerous opportunities for such optimization efforts. By fine-tuning key functional groups such as the sulfamoyl moiety and the benzamide core, researchers can enhance both potency and selectivity towards specific biological targets.

The growing interest in personalized medicine has also influenced the research direction surrounding N-{[PYRIMIDIN]−(}SULFAMOYL)−BENZOAMIDE. Understanding how individual genetic variations affect drug response is crucial for developing tailored therapeutic strategies. The structural complexity of this compound allows for diverse chemical modifications that could lead to personalized drug formulations designed to maximize efficacy while minimizing side effects.

In conclusion, N-{[PYRIMIDIN]−(}SULFAMOYL)−BENZOAMIDE (CAS No.314247- 83- 1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activities position it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. Continued research efforts focused on optimizing its chemical structure and evaluating its pharmacological properties will be essential in determining its full therapeutic potential.